Cas no 1369782-16-0 (Benzonitrile, 3-bromo-5-ethyl-)

• Product Name: Benzonitrile, 3-bromo-5-ethyl-
• CAS No: 1369782-16-0
• MF: C₉H₈BrN
• MW: 210.070521354675
• MDL: MFCD23163451
• CID: 5218272
• Update Time: 2026-03-06

Benzonitrile, 3-bromo-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-bromo-5-ethyl-

• MDL： MFCD23163451
• Inchi： 1S/C9H8BrN/c1-2-7-3-8(6-11)5-9(10)4-7/h3-5H,2H2,1H3
• InChI Key： IERGMGNRJQZSLA-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(CC)=CC(Br)=C1

Additional information on Benzonitrile, 3-bromo-5-ethyl-

Benzonitrile, 3-bromo-5-ethyl - A Comprehensive Overview

Benzonitrile, 3-bromo-5-ethyl (CAS No: 1369782-16-0) is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a benzonitrile group with bromine and ethyl substituents, exhibits intriguing chemical properties that make it a valuable tool in synthetic chemistry and material synthesis.

The benzonitrile core of this molecule serves as a platform for various functionalization reactions. The presence of the bromo group at the meta position and the ethyl group at the para position introduces steric and electronic effects that influence the reactivity of the compound. Recent studies have demonstrated that these substituents can be strategically manipulated to achieve desired chemical transformations, making Benzonitrile, 3-bromo-5-ethyl a promising candidate for tailored chemical synthesis.

One of the most notable applications of Benzonitrile, 3-bromo-5-ethyl is in the field of organic electronics. Researchers have explored its potential as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to undergo nucleophilic substitution reactions has been leveraged to create novel materials with enhanced electronic properties.

In addition to its electronic applications, Benzonitrile, 3-bromo-5-ethyl has shown promise in medicinal chemistry. Its structure allows for the incorporation of bioactive moieties, making it a valuable intermediate in drug discovery programs. Recent studies have highlighted its role in the synthesis of potential anticancer agents, where the bromine substituent plays a critical role in modulating biological activity.

The synthesis of Benzonitrile, 3-bromo-5-ethyl involves a series of well-established organic reactions. Typically, the compound is prepared through a Friedel-Crafts alkylation followed by bromination and nitrification steps. These reactions are optimized to ensure high yields and purity, which are essential for its subsequent applications.

From an environmental standpoint, Benzonitrile, 3-bromo-5-ethyl has been studied for its biodegradability and toxicity profiles. Recent research indicates that under specific conditions, the compound can undergo microbial degradation, reducing its environmental impact. However, further studies are required to fully understand its ecological implications.

In conclusion, Benzonitrile, 3-bromo-5-ethyl (CAS No: 1369782-16-0) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in various fields. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific knowledge is expected to grow significantly.